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Compound of Interest

Compound Name: Oleylamine

Cat. No.: B085491

For Researchers, Scientists, and Drug Development Professionals

Oleylamine (CAS No. 112-90-3), an unsaturated fatty amine, is a versatile and widely utilized
reagent in nanopatrticle synthesis and various other applications within research and drug
development. However, its hazardous properties necessitate a thorough understanding of its
safety profile and strict adherence to proper handling protocols to mitigate risks in the
laboratory. This guide provides a comprehensive overview of oleylamine's safety data and
detailed procedures for its safe laboratory use.

GHS Hazard Classification

Oleylamine is classified as a hazardous substance under the Globally Harmonized System of
Classification and Labelling of Chemicals (GHS). The primary hazards associated with
oleylamine are summarized below.
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Hazard Class Category Hazard Statement
o H302: Harmful if swallowed.[1]
Acute Toxicity, Oral 4
[21[3]
H304: May be fatal if
Aspiration Hazard 1 swallowed and enters airways.
[11[2][3]
H314: Causes severe skin
Skin Corrosion/Irritation 1B/1C burns and eye damage.[1][2]
[3]
Serious Eye Damage/Eye 1 H318: Causes serious eye
Irritation damage.[1]
Specific Target Organ Toxicity ]
) H335: May cause respiratory
— Single Exposure 3 L
) irritation.[1][3][4]
(Respiratory)
- o H373: May cause damage to
Specific Target Organ Toxicity
2 organs through prolonged or
— Repeated Exposure
repeated exposure.[1][2][3]
Hazardous to the Aquatic 1 H400: Very toxic to aquatic life.
Environment, Acute [1]
) H410: Very toxic to aquatic life
Hazardous to the Aquatic ) ]
1 with long lasting effects.[1][2]

Environment, Chronic

[4]

Signal Word: Danger[1][2][3][4]

Hazard Pictograms:

corrosive health hazard environmental hazard harmful

Physical and Chemical Properties

A summary of the key physical and chemical properties of oleylamine is provided in the table

below. These properties are essential for understanding its behavior and for implementing
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appropriate safety measures.

Property Value

CAS Number 112-90-3

Molecular Formula C18H37N

Molecular Weight 267.50 g/mol

Appearance Liquid[3]

Boiling Point 348-350 °C at 760 mmHg[3]
Melting/Freezing Point 18-26 °CJ3]

Flash Point 154 °C[3]

Relative Density 0.828 £ 0.06 g/cm3[3]
Solubility Insoluble in water.

Laboratory Handling and Personal Protective
Equipment (PPE)

Strict adherence to the following handling procedures and PPE requirements is mandatory to
ensure the safety of laboratory personnel.

Engineering Controls

e Fume Hood: All work with oleylamine must be conducted in a properly functioning chemical
fume hood to avoid inhalation of vapors or mists.[3]

o Safety Shower and Eyewash Station: A safety shower and eyewash station must be readily
accessible in the immediate work area.[3]

Personal Protective Equipment (PPE)

e Eye and Face Protection: Tightly fitting safety goggles and a face shield (minimum 8-inch)
are required.[1][4][5]
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Hand Protection: Chemical-resistant gloves are mandatory. Nitrile rubber gloves with a
minimum thickness of 0.4 mm are recommended for full contact, offering a breakthrough
time of over 480 minutes.[1] Always inspect gloves before use and use proper glove removal
technique to avoid skin contact.[1][4][5]

Skin and Body Protection: A full chemical-resistant suit or a lab coat worn over personal
clothing is required to protect against skin contact.[4][5][6] A case study from UC Berkeley
highlighted a severe chemical burn on a researcher's forearm that was not covered by a
short-sleeved shirt, emphasizing the need for complete skin coverage.[6]

Respiratory Protection: If a risk assessment indicates the potential for exposure above
occupational limits, a full-face respirator with appropriate cartridges (e.g., type ABEK) should
be used.[5]

Storage and Disposal

Storage: Store oleylamine in a cool, dry, and well-ventilated area in a tightly sealed
container.[1][4][5] Opened containers must be carefully resealed and kept upright to prevent
leakage.[1][4][5]

Disposal: Oleylamine and any contaminated materials should be disposed of as hazardous
waste through a licensed disposal company.[4] Do not allow the product to enter drains, as it
is very toxic to aquatic life.[1][4][5]

First Aid Measures

In the event of exposure to oleylamine, immediate medical attention is crucial.

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,
occasionally lifting the upper and lower eyelids. Seek immediate medical attention.[5]

Skin Contact: Immediately remove all contaminated clothing and rinse the affected skin with
plenty of water.[1] A delayed chemical burn has been reported, so even seemingly minor
contact should be taken seriously.[6] Seek immediate medical attention.

 Inhalation: Move the victim to fresh air. If not breathing, give artificial respiration. Seek

immediate medical attention.[4][7]
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 Ingestion: Do NOT induce vomiting.[1][5] Rinse the mouth with water. Never give anything by
mouth to an unconscious person.[1][5] Call a poison center or doctor immediately.[1][4]

Accidental Release Measures

In the event of a spill, follow the established emergency protocol.
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Caption: Workflow for Oleylamine Spill Response.
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Experimental Protocol for Spill Neutralization and Cleanup

o Preparation: Ensure all personnel involved in the cleanup are wearing the appropriate PPE
as detailed above.

o Containment: For small spills, contain the liquid with an inert absorbent material such as
vermiculite, dry sand, or earth.[1][4] Do not use combustible materials like sawdust.

o Absorption: Carefully apply the absorbent material over the spill, working from the outside in
to prevent spreading.

¢ Collection: Once the oleylamine has been completely absorbed, use non-sparking tools to
collect the material and place it in a suitable, labeled container for hazardous waste.

» Decontamination: Decontaminate the spill area with a suitable solvent (e.g., ethanol),
followed by a thorough wash with soap and water.

o Disposal: The sealed container with the absorbed oleylamine must be disposed of as
hazardous waste according to institutional and local regulations.[4]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Oleylamine: A Comprehensive Technical Guide to
Safety and Laboratory Handling]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b085491#oleylamine-safety-data-sheet-and-
laboratory-handling-precautions]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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